(4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]carbamate

• IUPAC Name: (4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]carbamate
• InChI: InChI=1S/C16H15N3O6/c1-24-14-7-5-11(6-8-14)10-25-16(21)18-17-15(20)12-3-2-4-13(9-12)19(22)23/h2-9H,10H2,1H3,(H,17,20)(H,18,21)
• InChI Key: JHBYAEIETXHRFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC(=O)NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol

Description

(4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]carbamate is an organic compound that belongs to the class of carbamates This compound is characterized by the presence of a methoxyphenyl group, a nitrobenzoyl group, and a carbamate linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]carbamate can be achieved through several synthetic routes. One common method involves the reaction of (4-methoxyphenyl)methylamine with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction typically occurs in an organic solvent like dichloromethane at low temperatures to prevent side reactions. The resulting product is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of (4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]carbamate may involve large-scale batch reactions using similar reagents and conditions as described above. The process may be optimized for higher yields and purity through the use of advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

(4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]carbamate undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The carbamate group can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and carboxylic acid.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Acidic or basic hydrolysis using hydrochloric acid or sodium hydroxide.

Substitution: Nucleophiles such as thiols or amines in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: (4-methoxyphenyl)methyl N-[(3-aminobenzoyl)amino]carbamate.

Reduction: (4-methoxyphenyl)methylamine and 3-nitrobenzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]carbamate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a biochemical probe to study enzyme activity and protein interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]carbamate involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The carbamate linkage may also play a role in modulating the compound’s activity by influencing its stability and reactivity.

Comparison with Similar Compounds

Similar Compounds

(4-methoxyphenyl)methyl N-[(3-aminobenzoyl)amino]carbamate: Similar structure but with an amino group instead of a nitro group.

(4-methoxyphenyl)methyl N-[(4-nitrobenzoyl)amino]carbamate: Similar structure but with the nitro group in a different position.

(4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]urea: Similar structure but with a urea linkage instead of a carbamate linkage.

Uniqueness

(4-methoxyphenyl)methyl N-[(3-nitrobenzoyl)amino]carbamate is unique due to the specific arrangement of its functional groups, which imparts distinct chemical and biological properties